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Compound of Interest

Compound Name: Methoxyphedrine

Cat. No.: B3270568 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of research chemicals like Methoxyphedrine are paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure laboratory safety and minimize risk.

Hazard Identification and Classification
Methoxyphedrine, also known as Methedrone or 4-methoxymethcathinone (4-MeOMC), is a

chemical compound of the cathinone class. While a comprehensive Safety Data Sheet (SDS)

for Methoxyphedrine is not readily available, data from its close structural analog,

Mephedrone (4-methylmethcathinone), and GHS classifications for Methedrone provide critical

safety information.

Based on available data, Methoxyphedrine is classified with the following hazards[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Skin Sensitization (Category 1): May cause an allergic skin reaction[1].

Due to its similarity to other cathinones, it should be handled with caution, assuming it may

have additional uncharacterized hazards.

Quantitative Hazard Data Summary
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The following table summarizes the key hazard information based on available data for

Methoxyphedrine (Methedrone) and its close analog, Mephedrone.

Hazard
Classification

GHS Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[1]

Acute Toxicity, Oral

(Analog)
Category 3

H301: Toxic if

swallowed
[2]

Skin Sensitization

(Analog)
Category 1

H317: May cause an

allergic skin reaction
[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure during the handling of

Methoxyphedrine. The following equipment must be used:

PPE Category Item Standard/Specification

Eye and Face Protection
Safety glasses with side

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or other

suitable material. It is

recommended to double-glove.

Body Protection Laboratory coat
Long-sleeved and properly

fastened.

Respiratory Protection NIOSH-approved respirator

Required when handling

powders outside of a ventilated

enclosure or when aerosols

may be generated.
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for donning and doffing PPE when

working with Methoxyphedrine.
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PPE Workflow for Handling Methoxyphedrine
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PPE Workflow Diagram
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Operational and Disposal Plans
Adherence to strict operational and disposal protocols is crucial for safety and regulatory

compliance.

Experimental Protocols
Weighing and Handling Protocol:

Preparation:

Ensure a calibrated analytical balance is located within a certified chemical fume hood or

other suitable ventilated enclosure.

Verify that an emergency eyewash station and safety shower are readily accessible.

Don all required personal protective equipment as specified in the table above.

Procedure:

Handle solid Methoxyphedrine within the fume hood to minimize inhalation exposure.

Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.

Clean all equipment and the work surface thoroughly with an appropriate solvent (e.g.,

70% ethanol) after handling.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
The disposal of Methoxyphedrine and any contaminated materials must be conducted in

accordance with all applicable federal, state, and local regulations.

Waste Segregation and Collection:
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Solid Waste: Collect unused Methoxyphedrine powder and any contaminated disposable

items (e.g., gloves, weighing paper, paper towels) in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing Methoxyphedrine in a separate, labeled

hazardous waste container for liquids. Do not mix with other waste streams unless

compatibility has been confirmed.

Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a

designated sharps container.

Disposal Methods:

Unused Product: Unused Methoxyphedrine should be disposed of as hazardous waste. Do

not discard it down the drain or in the regular trash.

Contaminated Materials: All PPE and materials that have come into contact with

Methoxyphedrine are considered contaminated and must be disposed of as hazardous

waste.

Professional Disposal: All hazardous waste must be disposed of through a licensed and

certified hazardous waste management company. Maintain records of all waste disposal

activities.

The following diagram outlines the decision-making process for the disposal of

Methoxyphedrine and associated waste.
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Methoxyphedrine Disposal Plan
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Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.canbipharm.com/uploads/chemicals/pdf/Cayman1189726-22-4.pdf
https://www.benchchem.com/product/b3270568#personal-protective-equipment-for-handling-methoxyphedrine
https://www.benchchem.com/product/b3270568#personal-protective-equipment-for-handling-methoxyphedrine
https://www.benchchem.com/product/b3270568#personal-protective-equipment-for-handling-methoxyphedrine
https://www.benchchem.com/product/b3270568#personal-protective-equipment-for-handling-methoxyphedrine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3270568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3270568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

